2-(4-ethoxyphenyl)-1-(2-((3-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)ethanone
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Description
2-(4-ethoxyphenyl)-1-(2-((3-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)ethanone is a useful research compound. Its molecular formula is C20H21FN2O2S and its molecular weight is 372.46. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
Synthesis Techniques : The chemical compound and its analogs have been synthesized using various techniques. For example, a study detailed the synthesis of novel Schiff bases using similar compounds, emphasizing the use of the Gewald synthesis technique and Vilsmeier-Haack reaction to obtain derivatives with potential antimicrobial activity (Puthran et al., 2019). Another approach involved synthesizing derivatives through cyclopropanation, leading to compounds with antimicrobial and antioxidant properties (Raghavendra et al., 2016).
Crystal Structure Analysis : The structural characterization of these compounds often includes X-ray crystallography, providing insights into their molecular geometry and potential interaction mechanisms. For instance, the crystal structure of a related thiophene derivative was elucidated, highlighting its potential in material science and pharmaceutical applications (Nagaraju et al., 2018).
Biological Activities
Antimicrobial Activity : Various studies have reported on the antimicrobial efficacy of these compounds. Schiff bases derived from similar structures showed excellent antimicrobial activity, suggesting their potential as therapeutic agents (Puthran et al., 2019). Additionally, lignan conjugates exhibited significant antibacterial and antifungal properties, underscoring their potential in addressing microbial resistance (Raghavendra et al., 2016).
Antioxidant and Anticancer Activity : The exploration of antioxidant and anticancer activities is another significant area of application. Some derivatives have demonstrated notable antioxidant activity, potentially offering a basis for developing new antioxidant therapies (Ghanbari Pirbasti et al., 2016). Moreover, certain compounds have shown promising anticancer properties against various cancer cell lines, suggesting a path for the development of novel anticancer agents (Tumosienė et al., 2020).
Properties
IUPAC Name |
2-(4-ethoxyphenyl)-1-[2-[(3-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21FN2O2S/c1-2-25-18-8-6-15(7-9-18)13-19(24)23-11-10-22-20(23)26-14-16-4-3-5-17(21)12-16/h3-9,12H,2,10-11,13-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDBQLKZRWJGAGB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)CC(=O)N2CCN=C2SCC3=CC(=CC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21FN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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